Cas no 1935821-75-2 (5-Pyrimidinecarboxylic acid, 2-(1-azetidinylmethyl)-1,6-dihydro-6-oxo-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(1-azetidinylmethyl)-1,6-dihydro-6-oxo-
• CAS No: 1935821-75-2
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 5276785
• Update Time: 2025-06-30

5-Pyrimidinecarboxylic acid, 2-(1-azetidinylmethyl)-1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-(1-azetidinylmethyl)-1,6-dihydro-6-oxo-

• Inchi： 1S/C9H11N3O3/c13-8-6(9(14)15)4-10-7(11-8)5-12-2-1-3-12/h4H,1-3,5H2,(H,14,15)(H,10,11,13)
• InChI Key： WRSLGTSOXGQFHU-UHFFFAOYSA-N
• SMILES： C1(CN2CCC2)NC(=O)C(C(O)=O)=CN=1

Additional information on 5-Pyrimidinecarboxylic acid, 2-(1-azetidinylmethyl)-1,6-dihydro-6-oxo-

5-Pyrimidinecarboxylic Acid, 2-(1-Azetidinylmethyl)-1,6-Dihydro-6-Oxo

5-Pyrimidinecarboxylic acid, 2-(1-azetidinylmethyl)-1,6-dihydro-6-oxo, also known by its CAS number 1935821-75-2, is a biologically active compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug discovery and development. The molecule's structure incorporates a pyrimidine ring system with a carboxylic acid group at position 5 and an azetidinylmethyl substituent at position 2, along with a dihydro-6-oxo functional group. These structural features contribute to its unique chemical properties and biological activity.

The synthesis of 5-pyrimidinecarboxylic acid, 2-(1-azetidinylmethyl)-1,6-dihydro-6-oxo involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and oxidations. Researchers have employed various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic asymmetric synthesis have further enhanced the production efficiency of this compound, making it more accessible for large-scale studies and potential commercial applications.

The biological activity of this compound has been extensively investigated in vitro and in vivo models. Studies have demonstrated that it exhibits potent inhibitory effects on key enzymes involved in cellular signaling pathways, such as kinases and proteases. These findings suggest its potential as a lead compound for the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.

One of the most promising applications of 5-pyrimidinecarboxylic acid, 2-(1-azetidinylmethyl)-1,6-dihydro-6-oxo lies in its ability to modulate the activity of protein kinases. Kinases play a critical role in regulating cellular processes such as proliferation, differentiation, and apoptosis. Dysregulation of kinase activity is often associated with pathological conditions like cancer and inflammatory diseases. By selectively inhibiting specific kinases, this compound could offer a novel approach to treating these conditions with higher efficacy and fewer side effects compared to conventional therapies.

In addition to its enzymatic activity modulation capabilities, this compound has also shown potential as a scaffold for drug design. Its pyrimidine core provides a versatile platform for further chemical modifications, enabling researchers to explore diverse structural variations that may enhance pharmacokinetic properties or improve target specificity. Recent studies have focused on incorporating bioisosteric replacements and functional group optimizations to improve the compound's bioavailability and stability.

The pharmacokinetic profile of 5-pyrimidinecarboxylic acid, 2-(1-azetidinylmethyl)-1,6-dihydro-6-oxo has been evaluated in preclinical models. Results indicate that it exhibits moderate solubility in aqueous solutions and demonstrates acceptable permeability across biological membranes. These properties are advantageous for oral administration; however, further optimization may be required to achieve optimal bioavailability in humans.

The safety profile of this compound has also been assessed through acute toxicity studies and long-term toxicity evaluations in animal models. Data suggest that it is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings provide encouraging evidence for its potential translation into clinical trials.

In conclusion, 5-pyrimidinecarboxylic acid, 2-(1-azetidinylmethyl)-1,6-dihydro-6-oxo, CAS number 1935821-75-2, represents a promising candidate in the realm of drug discovery. Its unique chemical structure endows it with potent biological activity and favorable pharmacokinetic properties. Continued research into its mechanisms of action, optimization of its chemical properties, and progression into clinical trials will be essential steps toward realizing its therapeutic potential.